Cas no 129212-21-1 (3,5-Heptanediol,(3S,5S)-)

• Product Name: 3,5-Heptanediol,(3S,5S)-
• CAS No: 129212-21-1
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD06797327
• CID: 138726
• PubChem ID: 12641370
• Update Time: 2025-10-31

3,5-Heptanediol,(3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanediol,(3S,5S)-
• (+)-3,5-Heptanediol
• (3S,5S)-3,5-HEPTANEDIOL
• (3S,5S)-(+)-3,5-HEPTANEDIOL
• (3S,5S)-(+)-3,5-Heptanediol,99%
• 129212-21-1
• CS-0107514
• SCHEMBL3097066
• 3,5-Heptanediol, (3S,5S)-
• (3S,5S)-HEPTANE-3,5-DIOL
• MFCD06797327
• BQWORYKVVNTRAW-BQBZGAKWSA-N

• MDL： MFCD06797327
• Inchi： 1S/C7H16O2/c1-3-6(8)5-7(9)4-2/h6-9H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： BQWORYKVVNTRAW-BQBZGAKWSA-N
• SMILES： O[C@@H](CC)C[C@H](CC)O

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 55.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52°C
• Boiling Point: 229.9±8.0 ºC (760 Torr),
• Flash Point: 117.5±7.2 ºC,
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 40.46
• LogP: 0.91830
• Specific Rotation: +40° (c 10, ethanol)
• Solubility: Not available

3,5-Heptanediol,(3S,5S)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3,5-Heptanediol,(3S,5S)-

Exploring the Unique Properties and Applications of 3,5-Heptanediol,(3S,5S)- (CAS No. 129212-21-1)

In the realm of specialty chemicals, 3,5-Heptanediol,(3S,5S)- (CAS No. 129212-21-1) stands out as a chiral diol with significant potential in pharmaceuticals, fragrances, and advanced material synthesis. This compound, characterized by its stereospecific (3S,5S) configuration, has garnered attention for its role as a versatile building block in asymmetric synthesis. Researchers and industries are increasingly exploring its applications due to its unique molecular structure, which offers distinct advantages in enantioselective reactions and polymer chemistry.

The growing demand for chiral intermediates like 3,5-Heptanediol,(3S,5S)- aligns with trends in green chemistry and sustainable manufacturing. As consumers and regulators push for eco-friendly products, this compound’s potential as a bio-based material precursor has become a hot topic. Recent studies highlight its utility in synthesizing biodegradable polymers, a field gaining traction amid global plastic waste concerns. Its low toxicity profile further enhances its appeal for cosmetic and pharmaceutical formulations, where safety is paramount.

From a technical perspective, the CAS No. 129212-21-1 identifier is critical for researchers sourcing high-purity 3,5-Heptanediol,(3S,5S)-. Analytical techniques such as chiral HPLC and NMR spectroscopy are essential to verify its stereochemical purity, a key factor in applications like drug development. The compound’s ability to act as a ligand or catalyst in metal-organic frameworks (MOFs) has also sparked interest in materials science, particularly for gas storage and separation technologies.

Market trends reveal rising searches for terms like "sustainable chiral solvents" and "enantiopure diols for pharmaceuticals," reflecting broader industry shifts. 3,5-Heptanediol,(3S,5S)- addresses these needs by offering a balance of reactivity and stability. Its compatibility with enzymatic catalysis—another trending topic—makes it a candidate for biocatalytic processes, reducing reliance on traditional chemical methods.

In conclusion, 3,5-Heptanediol,(3S,5S)- (CAS No. 129212-21-1) exemplifies innovation in fine chemicals. Its multifaceted applications, from flavor and fragrance enhancers to high-performance polymers, position it as a compound of growing importance. As research continues to uncover new uses, its role in advancing sustainable chemistry and precision synthesis will likely expand, meeting the evolving demands of science and industry.